Cas no 1881809-30-8 (3-Chloro-4-(ethylsulfamoyl)benzoic acid)

• Product Name: 3-Chloro-4-(ethylsulfamoyl)benzoic acid
• CAS No: 1881809-30-8
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 5779483
• PubChem ID: 165523724
• Update Time: 2025-05-26

3-Chloro-4-(ethylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(ethylsulfamoyl)benzoic acid
• EN300-1453231
• 1881809-30-8
• 3-Chloro-4-(ethylsulfamoyl)benzoic acid

• Inchi： 1S/C9H10ClNO4S/c1-2-11-16(14,15)8-4-3-6(9(12)13)5-7(8)10/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key： XJLIZWVADGXAJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 263.0019067g/mol
• Monoisotopic Mass: 263.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-Chloro-4-(ethylsulfamoyl)benzoic acid

Introduction to 3-Chloro-4-(ethylsulfamoyl)benzoic acid (CAS No. 1881809-30-8) and Its Emerging Applications in Chemical Biology

3-Chloro-4-(ethylsulfamoyl)benzoic acid, identified by its CAS number 1881809-30-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This benzoic acid derivative features a chloro substituent at the 3-position and an ethylsulfamoyl group at the 4-position, which endow it with distinct chemical reactivity and biological interactions. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for further investigation in drug discovery and molecular research.

The ethylsulfamoyl moiety in 3-Chloro-4-(ethylsulfamoyl)benzoic acid introduces a polar sulfonamide group, which is known for its ability to enhance binding affinity and solubility in biological systems. This feature has been leveraged in recent studies to develop novel scaffolds for small-molecule drugs targeting various diseases. For instance, sulfonamide derivatives have shown considerable promise in inhibiting enzymes such as carbonic anhydrases and proteases, which are implicated in conditions ranging from cancer to metabolic disorders. The presence of the chloro substituent further modulates the electronic properties of the aromatic ring, allowing for fine-tuning of interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 3-Chloro-4-(ethylsulfamoyl)benzoic acid and its derivatives. Molecular docking studies have identified potential binding pockets in proteins associated with inflammatory pathways, suggesting that this compound could serve as a lead molecule for developing anti-inflammatory agents. Additionally, its structural motif is reminiscent of known bioactive compounds, which has prompted researchers to explore its role in modulating signaling cascades involved in neurodegenerative diseases. The benzoic acid core itself is well-documented for its antimicrobial and anti-inflammatory properties, further reinforcing the compound’s therapeutic potential.

In vitro experiments have begun to elucidate the mechanism of action of 3-Chloro-4-(ethylsulfamoyl)benzoic acid, revealing interactions with both protein and nucleic acid targets. Notably, preliminary data suggest that it may inhibit the activity of certain kinases by competing with ATP binding sites, thereby disrupting aberrant signaling pathways in cancer cells. Furthermore, its ability to cross cell membranes has been observed, indicating potential for systemic delivery in pharmacological applications. These findings align with the growing interest in multifunctional compounds that can address multiple aspects of disease pathology simultaneously.

The synthesis of 3-Chloro-4-(ethylsulfamoyl)benzoic acid (CAS No. 1881809-30-8) presents an interesting challenge due to the need for precise functionalization at both the chloro and ethylsulfamoyl positions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and enzymatic sulfonation, have been employed to achieve high yields and purity. These techniques not only enhance the scalability of production but also allow for structural modifications that can optimize biological activity. The development of robust synthetic routes is crucial for advancing preclinical studies and eventual clinical trials.

The pharmaceutical industry has taken note of the promising attributes of 3-Chloro-4-(ethylsulfamoyl)benzoic acid, leading to collaborations between academic researchers and drug development companies. Several patents have been filed detailing novel derivatives synthesized from this compound, each designed to improve pharmacokinetic profiles or target specific disease indications more effectively. The versatility of this scaffold underscores its value as a building block for future therapeutics. As research progresses, it is anticipated that additional applications will emerge, particularly in personalized medicine where tailored sulfonamide-based compounds could address individual patient needs.

Environmental considerations also play a role in the evaluation of 3-Chloro-4-(ethylsulfamoyl)benzoic acid, with studies focusing on its biodegradability and potential ecological impact. Efforts are underway to develop greener synthetic processes that minimize waste generation and hazardous byproducts. Such sustainability initiatives are increasingly important as regulatory agencies impose stricter guidelines on chemical manufacturing practices. By integrating eco-friendly approaches into drug development pipelines, researchers can ensure that promising compounds like this one meet both scientific efficacy and environmental responsibility standards.

In conclusion, 3-Chloro-4-(ethylsulfamoyl)benzoic acid (CAS No. 1881809-30-8) represents a significant advancement in medicinal chemistry due to its unique structural features and broad spectrum of potential applications. Its ability to interact with diverse biological targets makes it a versatile tool for researchers exploring new therapeutic strategies across multiple disease areas. As further studies uncover its full potential, this compound is poised to make substantial contributions to both academic research and industrial drug development efforts.